4-Aminobenzenesulfonate
Overview
Description
4-aminobenzenesulfonate is an aminobenzenesulfonate that is the conjugate base of 4-aminobenzenesulfonic acid. It has a role as a xenobiotic metabolite. It is a conjugate base of a 4-aminobenzenesulfonic acid.
Scientific Research Applications
Biodegradation in Wastewater Treatment
4-Aminobenzenesulfonate (4-ABS) is a key intermediate in the degradation of some sulfonated azo dyes. Research shows that specific bacterial strains, like Pannonibacter sp. W1, can degrade 4-ABS, using it as a carbon, nitrogen, and sulfur source. This process is vital for treating wastewater containing 4-ABS from industries like dye and pharmaceuticals, as demonstrated by Wang et al. (2009) and Zhang et al. (2011) (Wang et al., 2009), (Zhang et al., 2011).
Biodegradation with Encapsulated Cells
Singh et al. (2006) explored the use of alginate-encapsulated cells of Agrobacterium sp. for 4-ABS degradation, finding effective degradation rates and reusability of the cells (Singh et al., 2006).
Mineralization and Co-Culture Studies
Studies on the mineralization of 4-ABS by bacterial co-cultures, such as a combination of Agrobacterium sp. and a bacterial consortium, revealed that complete mineralization of 4-ABS is achievable, as discussed by Singh et al. (2011) (Singh et al., 2011).
Molecular Interactions and Characterization
The study by Li et al. (2007) on Triethylammonium this compound highlights its molecular interactions, particularly hydrogen bonds, which are essential for understanding its chemical behavior (Li et al., 2007).
Genetic Insights in Degradation Pathways
Gan et al. (2011) identified key genes involved in the 4-ABS degradation pathway of Hydrogenophaga sp., offering insights into the genetic mechanisms behind biodegradation (Gan et al., 2011).
Application in Textile Wastewater Treatment
A study on the biodegradation of 4-ABS by bacterial co-culture isolated from a textile wastewater treatment plant by Gan et al. (2011) underlines the potential application of these bacteria in industrial wastewater management (Gan et al., 2011).
Antimicrobial Properties in Cotton Fabrics
Research by Son et al. (2006) demonstrated the use of this compound in imparting durable antimicrobial properties to cotton fabrics, suggesting its application in textile engineering (Son et al., 2006).
Properties
IUPAC Name |
4-aminobenzenesulfonate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO3S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,7H2,(H,8,9,10)/p-1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVBSAKJJOYLTQU-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N)S(=O)(=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6NO3S- | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.18 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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